3-cyclohexyl-N-(2-methoxybenzyl)propanamide
Overview
Description
3-cyclohexyl-N-(2-methoxybenzyl)propanamide, also known as CX614, is a chemical compound that has been extensively researched for its potential use in treating various neurological disorders. This compound belongs to the class of benzamide derivatives and has been found to have promising results in preclinical studies.
Mechanism of Action
3-cyclohexyl-N-(2-methoxybenzyl)propanamide acts as a positive allosteric modulator of the AMPA receptor, which is a type of glutamate receptor that plays a crucial role in synaptic transmission and plasticity. By binding to a specific site on the receptor, this compound enhances the receptor's response to glutamate, leading to increased synaptic transmission and plasticity.
Biochemical and Physiological Effects:
This compound has been found to enhance long-term potentiation (LTP), which is a process that underlies learning and memory. It has also been shown to increase dendritic spine density, which is crucial for synaptic plasticity. Additionally, this compound has been found to increase the release of various neurotransmitters such as dopamine, norepinephrine, and acetylcholine.
Advantages and Limitations for Lab Experiments
One of the main advantages of 3-cyclohexyl-N-(2-methoxybenzyl)propanamide is its ability to enhance synaptic transmission and plasticity, which makes it a valuable tool for studying learning and memory processes. However, one of the limitations of this compound is its potential toxicity, which needs to be carefully monitored in lab experiments.
Future Directions
There are several future directions for 3-cyclohexyl-N-(2-methoxybenzyl)propanamide research. One potential area of research is its use in treating various neurological disorders such as Alzheimer's disease and schizophrenia. Another area of research is its potential use in enhancing cognitive performance in healthy individuals. Additionally, further research is needed to understand the long-term effects and potential toxicity of this compound.
Synthesis Methods
The synthesis of 3-cyclohexyl-N-(2-methoxybenzyl)propanamide involves the reaction of 2-methoxybenzylamine with cyclohexyl isocyanate in the presence of a catalyst. The resulting intermediate is then further reacted with propionyl chloride to obtain the final product.
Scientific Research Applications
3-cyclohexyl-N-(2-methoxybenzyl)propanamide has been extensively studied for its potential use in treating various neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia. It has been found to enhance synaptic transmission and plasticity, which are crucial for learning and memory processes.
Properties
IUPAC Name |
3-cyclohexyl-N-[(2-methoxyphenyl)methyl]propanamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25NO2/c1-20-16-10-6-5-9-15(16)13-18-17(19)12-11-14-7-3-2-4-8-14/h5-6,9-10,14H,2-4,7-8,11-13H2,1H3,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CHZIPNFMYNDAAI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1CNC(=O)CCC2CCCCC2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[2-(3,4-dichlorophenyl)pyridin-4-yl]methanol](/img/structure/B5034017.png)
![5-{2-[3-(2,4-dimethylphenoxy)propoxy]benzylidene}-3-ethyl-2-thioxo-1,3-thiazolidin-4-one](/img/structure/B5034049.png)
![4-[3-acetyl-2-(4-chlorophenyl)-4-hydroxy-5-oxo-2,5-dihydro-1H-pyrrol-1-yl]butanoic acid](/img/structure/B5034055.png)
![diethyl 2-oxo-1-oxaspiro[4.5]decane-3,4-dicarboxylate](/img/structure/B5034061.png)
![N-[2-(aminocarbonyl)phenyl]tetrahydro-2-furancarboxamide](/img/structure/B5034068.png)
![2-[(7-methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-yl)thio]acetamide](/img/structure/B5034084.png)
![N-(2,4-dimethylphenyl)-N'-[2-(vinyloxy)ethyl]ethanediamide](/img/structure/B5034099.png)
![3-[1-(4-bromophenyl)-6,7-dimethoxy-3,4-dihydro-2(1H)-isoquinolinyl]-1-phenyl-2,5-pyrrolidinedione](/img/structure/B5034100.png)
